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Introduction

Pseudouridimycin (PUM) is a potent, broad-spectrum nucleoside-analog antibiotic that
selectively inhibits bacterial RNA polymerase (RNAP).[1][2] Discovered in a culture of
Streptomyces sp., PUM consists of a 5'-amino-pseudouridine core linked to a
formamidinylated, N-hydroxylated Gly-GIn dipeptide.[3][4] Its unique mechanism of action,
which involves competing with uridine triphosphate (UTP) for the nucleotide addition site,
circumvents cross-resistance with existing RNAP inhibitors like rifamycins.[4] This property
makes PUM a highly promising lead compound for developing new antibacterial drugs to
combat multidrug-resistant pathogens.[1]

These application notes provide a comprehensive overview of the chemical synthesis and
purification of Pseudouridimycin, based on established convergent strategies. Detailed
protocols for key experimental stages are provided to guide researchers in its preparation and
isolation.
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Mechanism of Action

PUM functions as a competitive inhibitor of bacterial RNAP. It binds to the nucleotide
triphosphate (NTP) addition site on the polymerase, directly competing with the natural
substrate UTP.[3][4] The pseudouridine base of PUM mimics uracil, while the dipeptide side
chain occupies the space normally taken by the triphosphate group of UTP.[4] This binding
physically obstructs the entry of UTP, thereby halting RNA chain elongation and inhibiting
transcription, which ultimately leads to bacterial cell death.[4] The selectivity of PUM for
bacterial RNAP over human polymerases is a key attribute for its therapeutic potential.[2][4]
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Caption: Competitive inhibition of bacterial RNAP by Pseudouridimycin.

Total Synthesis of Pseudouridimycin

The total synthesis of PUM is efficiently achieved through a convergent strategy. This approach
involves the independent synthesis of two key fragments—the 5'-amino-pseudouridine core
and the N-hydroxy-Gly-GIn dipeptide—which are then coupled and further modified to yield the
final product.[1][3] This strategy allows for flexibility and optimization in the preparation of
analogs. A total yield of 23% has been reported for this synthetic approach.[1][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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